![molecular formula C21H24N4O3 B5627566 4-{[4-hydroxy-4-(3-pyridinyl)-1-piperidinyl]carbonyl}-1-(2-pyridinylmethyl)-2-pyrrolidinone](/img/structure/B5627566.png)
4-{[4-hydroxy-4-(3-pyridinyl)-1-piperidinyl]carbonyl}-1-(2-pyridinylmethyl)-2-pyrrolidinone
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Description
Introduction This compound belongs to a class of chemicals known for their complex structure and broad range of applications in chemical research. It contains multiple functional groups, including pyridine, piperidine, and pyrrolidinone, which contribute to its diverse chemical properties and reactivity.
Synthesis Analysis The synthesis of related compounds involves reactions such as the condensation of 4-hydroxy-6-methyl-2-pyridone with various reagents, leading to products like 4H-pyrano[3,2-c]pyridines and 3,3'-benzylidenebis derivatives. This process often requires catalytic amounts of piperidine and specific conditions for successful compound formation (Mekheimer et al., 1997).
Molecular Structure Analysis The molecular and crystal structures of related compounds have been determined by X-ray diffraction analysis, highlighting the influence of intramolecular and intermolecular hydrogen bonds on the conformation and molecular packing in crystals (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties The chemical reactions of this compound class include interactions with acryloyloxiranes leading to derivatives like 3-hydroxy-4-piperidinones, showcasing the influence of substituents and the reactivity pattern of the functional groups involved (Zvonok et al., 1988).
Physical Properties Analysis The physical properties, such as crystal structure and hydrogen bonding patterns, significantly influence the compound's stability and solubility. Studies have shown how different hydrogen bonding and molecular packing can affect the physical state and reactivity (Balderson et al., 2007).
Chemical Properties Analysis The chemical properties are largely defined by the functional groups present in the molecule. For example, the presence of hydroxyl, pyridinyl, and piperidinyl groups contributes to the compound's reactivity, allowing for various chemical transformations and the formation of diverse derivatives (Fitton & Qutob, 1972).
Future Directions
properties
IUPAC Name |
4-(4-hydroxy-4-pyridin-3-ylpiperidine-1-carbonyl)-1-(pyridin-2-ylmethyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3/c26-19-12-16(14-25(19)15-18-5-1-2-9-23-18)20(27)24-10-6-21(28,7-11-24)17-4-3-8-22-13-17/h1-5,8-9,13,16,28H,6-7,10-12,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URWAHCBIJMAHBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CN=CC=C2)O)C(=O)C3CC(=O)N(C3)CC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[4-Hydroxy-4-(3-pyridinyl)-1-piperidinyl]carbonyl}-1-(2-pyridinylmethyl)-2-pyrrolidinone |
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